Cas no 575459-10-8 (2-(4-chloro-3-methylphenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-[(4-ethylphenyl)methyl]acetamide)

• Product Name: 2-(4-chloro-3-methylphenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-[(4-ethylphenyl)methyl]acetamide
• CAS No: 575459-10-8
• MF: C₂₂H₂₆ClNO₄S
• MW: 435.964144229889
• CID: 5866527
• PubChem ID: 4266510
• Update Time: 2025-06-03

2-(4-chloro-3-methylphenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-[(4-ethylphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methylphenoxy)-N-(1,1-dioxothiolan-3-yl)-N-[(4-ethylphenyl)methyl]acetamide
• Acetamide, 2-(4-chloro-3-methylphenoxy)-N-[(4-ethylphenyl)methyl]-N-(tetrahydro-1,1-dioxido-3-thienyl)-
• 2-(4-chloro-3-methylphenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-[(4-ethylphenyl)methyl]acetamide
• 2-(4-chloro-3-methylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)acetamide
• AKOS002221292
• F1673-4614
• AKOS016082886
• 575459-10-8

• Inchi： 1S/C22H26ClNO4S/c1-3-17-4-6-18(7-5-17)13-24(19-10-11-29(26,27)15-19)22(25)14-28-20-8-9-21(23)16(2)12-20/h4-9,12,19H,3,10-11,13-15H2,1-2H3
• InChI Key： XCRDIZDEHKFLOY-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=C(CC)C=C1)C1CCS(=O)(=O)C1)(=O)COC1=CC=C(Cl)C(C)=C1

Computed Properties

• Exact Mass: 435.1271072g/mol
• Monoisotopic Mass: 435.1271072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 665.3±55.0 °C(Predicted)
• pka: -1.40±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-chloro-3-methylphenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-[(4-ethylphenyl)methyl]acetamide

2-(4-Chloro-3-Methylphenoxy)-N-(1,1-Dioxo-1λ6-Thiolan-3-Yl)-N-[(4-Ethylphenyl)Methyl]Acetamide: A Comprehensive Overview

2-(4-Chloro-3-Methylphenoxy)-N-(1,1-Dioxo-1λ6-Thiolan-3-Yl)-N-[(4-Ethylphenyl)Methyl]Acetamide is a complex organic compound with the CAS Registry Number 575459-10-8. This compound belongs to the class of acetamides and features a unique structure that combines a phenoxy group, a thiolane ring, and an ethylphenyl substituent. Its chemical formula is C₂₀H₂₃ClNO₃S, and it has a molecular weight of approximately 407.9 g/mol. The compound is synthesized through a series of carefully designed organic reactions, leveraging advanced synthetic methodologies to achieve high purity and stability.

The structural complexity of this compound makes it an interesting subject for both academic and industrial research. The phenoxy group at the 2-position introduces electronic effects that influence the compound's reactivity and solubility. The thiolane ring, a five-membered sulfur-containing heterocycle, contributes to the molecule's stability and potential bioavailability. Additionally, the (4-Ethylphenyl)methyl substituent enhances the compound's lipophilicity, which is crucial for its potential applications in pharmaceuticals and agrochemicals.

Recent studies have highlighted the importance of such compounds in drug discovery. For instance, researchers have explored the potential of acetamides as inhibitors of various enzymes involved in metabolic disorders. The presence of a chlorine atom in the phenoxy group may confer additional pharmacokinetic advantages, such as improved absorption and reduced clearance rates. Furthermore, the thiolane ring has been shown to enhance the compound's resistance to enzymatic degradation, making it a promising candidate for long-lasting therapeutic agents.

In terms of synthesis, this compound is typically prepared via multi-step processes that involve nucleophilic substitutions, acetylations, and cyclizations. The use of modern catalytic systems has significantly improved the yield and purity of the final product. For example, palladium-catalyzed cross-coupling reactions have been employed to construct key intermediates with high efficiency.

The compound's physical properties are also noteworthy. It has a melting point of approximately 125°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for formulation into various dosage forms, including tablets, capsules, and topical preparations.

From an environmental perspective, understanding the fate and transport of this compound is critical. Studies have shown that it undergoes slow degradation under aerobic conditions but can be effectively biodegraded by specific microbial consortia. This information is vital for assessing its environmental impact and ensuring sustainable practices in its production and application.

In conclusion, 2-(4-Chloro-3-Methylphenoxy)-N-(1,1-Dioxo-1λ6-Thiolan-3-Yl)-N-[(4-Ethylphenyl)Methyl]Acetamide (CAS No: 575459-10-8) represents a significant advancement in organic synthesis. Its unique structure, combined with favorable physicochemical properties, positions it as a valuable tool in drug development and other specialized applications.